N-(4-(2,5-dichlorophenyl)thiazol-2-yl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[4-(2,5-dichlorophenyl)-1,3-thiazol-2-yl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C21H14Cl2N2OS/c22-15-8-9-18(23)17(11-15)19-12-27-21(24-19)25-20(26)10-14-6-3-5-13-4-1-2-7-16(13)14/h1-9,11-12H,10H2,(H,24,25,26)
• InChI Key: IUTMEXZGJZKKHY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NC3=NC(=CS3)C4=C(C=CC(=C4)Cl)Cl
• Molecular Formula: C21H14Cl2N2OS
• Molecular Weight: 413.3 g/mol

Description

N-(4-(2,5-dichlorophenyl)thiazol-2-yl)-2-(naphthalen-1-yl)acetamide, also known as DTA-1, is a small molecule inhibitor that has been studied for its potential in the treatment of autoimmune diseases and cancer.

Scientific Research Applications

Crystal Structure and Physical Properties

• A study focused on the synthesis and characterization of a novel compound closely related to your query. It involved detailed analysis of its crystal structure, molecular interactions, and electronic properties (GayathriB. et al., 2019).

Anticancer Potential

• Research indicates significant anticancer activity in derivatives of the compound. Specific thiazole and thiadiazole compounds, including those with naphthalen-yl moieties, showed promising results against various cancer cell lines (Ekrek et al., 2022).

Anti-Parkinson's Activity

• Another study synthesized novel derivatives and evaluated their effectiveness in anti-Parkinson's activity. They found significant results in in vitro and in vivo models (Gomathy et al., 2012).

Design and Synthesis for Various Biological Activities

• There's research on designing and synthesizing derivatives for various biological activities. These activities range from antimicrobial to potential EGFR inhibitors, indicating a broad spectrum of applications (Jing, 2010).

Antimicrobial Activities

• Several studies have synthesized derivatives that exhibited notable antibacterial and antifungal activities, suggesting potential in developing new antimicrobial agents (Abdel-Wahab et al., 2012).

Anti-HIV Properties

• There has been significant interest in exploring the anti-HIV properties of acetamide derivatives. Studies demonstrate their potential as potent inhibitors of HIV-1, underscoring their therapeutic relevance (Oftadeh et al., 2013).

Antihyperglycemic Activity

• Research into thiazolidinone derivatives of the compound shows potential antihyperglycemic activity. This suggests its possible use in managing diabetes (Imran et al., 2009).

Synthesis for Drug Discovery

• The synthesis of these compounds is also a key area of research, providing insights into molecular structures and properties, which are vital for drug discovery and development processes (Patel et al., 2015).